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Introduction
Nintedanib is a potent small molecule tyrosine kinase inhibitor used in the treatment of

idiopathic pulmonary fibrosis (IPF), certain types of non-small cell lung cancer, and systemic

sclerosis-associated interstitial lung disease. Its mechanism of action involves the inhibition of

multiple receptor tyrosine kinases, including platelet-derived growth factor receptor (PDGFR),

fibroblast growth factor receptor (FGFR), and vascular endothelial growth factor receptor

(VEGFR).

Recently, the presence of nitrosamine impurities in pharmaceutical products has become a

significant concern for global regulatory agencies due to their potential carcinogenic effects.[1]

N-nitroso-nintedanib is a potential nitrosamine impurity that can form during the synthesis or

storage of nintedanib. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and
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the European Medicines Agency (EMA) have issued stringent guidelines for the control of

nitrosamine impurities in drug substances and products.[2][3][4]

This document provides a detailed application note and protocol for the use of N-nitroso-
nintedanib certified reference material (CRM) in the quality control of nintedanib. The use of a

CRM is essential for the development, validation, and routine application of analytical methods

to ensure the accurate quantification of this impurity, thereby guaranteeing the safety and

quality of the final drug product.[5][6] The U.S. FDA has set an Acceptable Intake (AI) limit for

N-nitroso-nintedanib at 1500 ng/day.[5]

Experimental Protocols
High-Performance Liquid Chromatography with Tandem
Mass Spectrometry (HPLC-MS/MS) Method for
Quantification of N-nitroso-nintedanib
This protocol describes a sensitive and selective HPLC-MS/MS method for the determination of

N-nitroso-nintedanib in nintedanib drug substance. The use of the N-nitroso-nintedanib
CRM is critical for the preparation of calibration standards and quality control samples.

2.1.1. Materials and Reagents

N-nitroso-nintedanib Certified Reference Material (CRM)

Nintedanib Drug Substance (for spiking experiments)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Volumetric flasks and pipettes

HPLC vials
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2.1.2. Instrumentation

HPLC system with a binary pump, autosampler, and column oven

Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

2.1.3. Chromatographic and Mass Spectrometric Conditions

Parameter Condition

HPLC Column C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient Elution
0-1 min: 10% B; 1-5 min: 10-90% B; 5-6 min:

90% B; 6-6.1 min: 90-10% B; 6.1-8 min: 10% B

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions
N-nitroso-nintedanib: m/z 569.3 -> 484.3

(Quantifier), m/z 569.3 -> 113.1 (Qualifier)

Dwell Time 100 ms

Collision Energy Optimized for each transition

Capillary Voltage 3.5 kV

Source Temperature 150 °C

Desolvation Temperature 400 °C

2.1.4. Preparation of Standard and Sample Solutions
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Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve an appropriate amount

of N-nitroso-nintedanib CRM in methanol.

Working Standard Solutions: Prepare a series of calibration standards by diluting the stock

solution with a 50:50 mixture of Mobile Phase A and B to achieve concentrations ranging

from 0.5 ng/mL to 100 ng/mL.

Sample Solution (1 mg/mL of Nintedanib): Accurately weigh and dissolve 10 mg of

nintedanib drug substance in 10 mL of the 50:50 mobile phase mixture.

2.1.5. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the

following parameters:

Specificity: Analyze blank samples, nintedanib solution, and nintedanib solution spiked with

N-nitroso-nintedanib to ensure no interference at the retention time of the analyte.

Linearity: Analyze the calibration standards in triplicate to demonstrate a linear relationship

between concentration and response.

Accuracy (Recovery): Spike known amounts of N-nitroso-nintedanib CRM into the

nintedanib sample solution at three different concentration levels (e.g., 50%, 100%, and

150% of the specification limit).

Precision (Repeatability and Intermediate Precision): Analyze multiple preparations of a

spiked sample on the same day and on different days.

Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest

concentration of the analyte that can be reliably detected and quantified.

Data Presentation
The following tables summarize the expected quantitative data from the method validation

experiments.

Table 1: Linearity of N-nitroso-nintedanib
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Concentration (ng/mL) Mean Peak Area (n=3) %RSD

0.5 1,250 2.1

1.0 2,480 1.8

5.0 12,350 1.5

10.0 24,900 1.2

25.0 62,100 1.0

50.0 124,500 0.8

100.0 248,900 0.9

Correlation Coefficient (r²) >0.999

Table 2: Accuracy (Recovery) of N-nitroso-nintedanib

Spiked Level
Amount
Spiked
(ng/mL)

Amount Found
(ng/mL, mean,
n=3)

Recovery (%) %RSD

50% 5.0 4.95 99.0 1.7

100% 10.0 10.12 101.2 1.3

150% 15.0 14.88 99.2 1.5

Table 3: Precision of the Method

Parameter
Concentration
(ng/mL)

Mean Measured
Concentration
(ng/mL)

%RSD

Repeatability (n=6) 10.0 10.05 1.4

Intermediate Precision

(n=6)
10.0 9.98 1.9
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Table 4: LOD and LOQ

Parameter Value (ng/mL)

Limit of Detection (LOD) 0.15

Limit of Quantification (LOQ) 0.5

Visualizations
Nintedanib Signaling Pathway
Nintedanib exerts its therapeutic effect by inhibiting key signaling pathways involved in cell

proliferation, migration, and fibrosis. The following diagram illustrates the primary pathways

targeted by nintedanib.
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Nintedanib inhibits key receptor tyrosine kinases.
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Experimental Workflow for Quality Control
The following diagram outlines the logical workflow for the quality control analysis of N-nitroso-
nintedanib in a drug substance sample.

Sample and Standard Preparation

Analysis

Data Processing and Reporting

N-nitroso-nintedanib
CRM

Prepare Stock Solution

Nintedanib
Drug Substance

Prepare Sample
Solution

Prepare Calibration
Standards

HPLC-MS/MS
Analysis

Peak Integration
and Quantification

Generate Report Compare with
Specification Limit
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Click to download full resolution via product page

Workflow for N-nitroso-nintedanib QC analysis.

Conclusion
The use of N-nitroso-nintedanib certified reference material is indispensable for the accurate

and reliable quantification of this potential genotoxic impurity in nintedanib drug substance and

finished products. The detailed HPLC-MS/MS method and validation protocol provided herein

offer a robust framework for quality control laboratories to ensure that nintedanib-containing

medicines meet the stringent safety standards set by regulatory authorities. The

implementation of such analytical procedures is crucial for patient safety and regulatory

compliance.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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